Cas no 1705210-41-8 (4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile)

• Product Name: 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile
• CAS No: 1705210-41-8
• MF: C₁₉H₂₀N₂O₂S₂
• MW: 372.504302024841
• CID: 5366646
• Update Time: 2025-05-20

4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl]benzonitrile
• 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile

• Inchi： 1S/C19H20N2O2S2/c1-15-4-2-3-5-18(15)19-10-11-21(12-13-24-19)25(22,23)17-8-6-16(14-20)7-9-17/h2-9,19H,10-13H2,1H3
• InChI Key： UMCUKUMRTJJRPN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(S(N2CCC(C3=CC=CC=C3C)SCC2)(=O)=O)C=C1

Additional information on 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile

4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile (CAS No. 1705210-41-8): An Overview of a Promising Compound in Medicinal Chemistry

4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile (CAS No. 1705210-41-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepans, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile.

The chemical structure of 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile is characterized by a benzonitrile moiety linked to a thiazepan ring through a sulfonyl group. The thiazepan ring is further substituted with a 2-methylphenyl group, which imparts additional stability and biological activity to the molecule. The presence of the nitrile group and the sulfonyl linkage contributes to the compound's overall polarity and reactivity, making it an interesting candidate for various medicinal applications.

The synthesis of 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile has been reported in several studies. One common approach involves the reaction of 4-chlorobenzonitrile with 7-(2-methylphenyl)-1,4-thiazepan-4-sulfonamide in the presence of a suitable base and solvent. This method yields high purity and yield of the target compound. Another synthetic route involves the coupling of 7-(2-methylphenyl)-1,4-thiazepan-4-sulfonyl chloride with 4-aminobenzonitrile under mild conditions. Both methods have been optimized to ensure scalability and reproducibility in laboratory settings.

In terms of biological activity, 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess analgesic properties by modulating pain pathways in animal models. These findings suggest that 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile could be a valuable candidate for the development of new drugs targeting inflammatory and pain-related disorders.

Recent studies have also explored the neuroprotective potential of 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile. In vitro experiments using neuronal cell lines have shown that this compound can protect cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. Furthermore, in vivo studies using rodent models of neurodegenerative diseases have demonstrated that treatment with 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile can improve cognitive function and reduce neuronal loss. These findings highlight the potential of this compound as a neuroprotective agent in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. It has been found to be well-tolerated at therapeutic doses with minimal side effects. These characteristics make it an attractive candidate for further clinical evaluation.

In conclusion, 4-{[7-(2-methylphenyl)-1,4-thiazepan-4-yl]sulfonyl}benzonitrile (CAS No. 1705210-41-8) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases, pain management, and neurodegenerative disorders. Ongoing research continues to explore its full potential and optimize its use in clinical settings.